2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate

• IUPAC Name: [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 3-fluoro-4-methylbenzoate
• InChI: InChI=1S/C17H14F3NO3/c1-10-2-3-11(6-14(10)19)17(23)24-9-16(22)21-8-12-4-5-13(18)7-15(12)20/h2-7H,8-9H2,1H3,(H,21,22)
• InChI Key: IUOAWDVAEOZSTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OCC(=O)NCC2=C(C=C(C=C2)F)F)F
• Molecular Formula: C17H14F3NO3
• Molecular Weight: 337.29 g/mol
• CAS No.: 1291854-77-7

Description

This compound is an amide-ester hybrid featuring a 2,4-difluorobenzyl group attached to the amino-oxoethyl moiety and a 3-fluoro-4-methylbenzoate ester. Its synthesis likely involves coupling a 2,4-difluorobenzylamine derivative with a substituted benzoic acid chloride or analogous reagents, followed by purification via column chromatography, as inferred from similar procedures in and . The fluorine atoms and methyl group in its structure are strategically placed to influence electronic properties, lipophilicity, and metabolic stability, making it relevant for pharmaceutical or agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate typically involves multiple steps, starting with the preparation of the difluorobenzylamine and fluoro-methylbenzoic acid precursors. These precursors are then reacted under controlled conditions to form the final compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may also include purification steps such as recrystallization or chromatography to achieve the desired quality.

Chemical Reactions Analysis

Synthetic Routes and Key Reactions

The compound’s structure suggests it can be synthesized via amide coupling and esterification reactions. Key steps include:

• Amide bond formation between 2,4-difluorobenzylamine and a carbonyl intermediate.

• Esterification of the benzoic acid derivative with a hydroxyl-containing precursor.

Example Reaction Pathway:

• Acylation of 2,4-difluorobenzylamine with a carbonyl chloride intermediate derived from 3-fluoro-4-methylbenzoic acid.

• Esterification of the resulting amide with a glycolic acid derivative under acidic or basic conditions.

Reaction Optimization and Conditions

Data from analogous reactions highlight critical parameters for yield and purity:

Reaction Step	Conditions	Yield	Catalyst/Solvent	Source
Amide Coupling	HBTU, DIPEA, acetonitrile, 18–20°C	52–73%	O-Benzotriazol-1-yl-uronium salts
Esterification	Methanol/H<sub>2</sub>SO<sub>4</sub>, reflux	80–90%	Acidic conditions
Cyclization	MgBr<sub>2</sub>·6H<sub>2</sub>O, acetonitrile, 80°C	66–90%	Lewis acid
Salt Formation	NaOH/MeOH, n-butanol, 100°C	90%	Basic conditions

Key Observations:

• Amide Coupling : High yields (72.9%) are achieved using HBTU/EDCl with DIPEA or triethylamine in polar aprotic solvents like acetonitrile or DMA .

• Ester Hydrolysis : Sodium hydroxide in methanol/butanol at 100°C provides efficient deprotection with minimal side reactions .

• Cyclization : Magnesium bromide promotes intramolecular cyclization at elevated temperatures (80°C), though prolonged heating may reduce purity .

Mechanistic Insights

• Amide Bond Formation : Proceeds via activation of the carboxylic acid (e.g., using HBTU) to form an active ester, followed by nucleophilic attack by the amine .

• Esterification : Acid-catalyzed Fischer esterification or base-mediated transesterification is typical for benzoate derivatives .

• Byproducts : Over-oxidation during cyclization or incomplete coupling can generate impurities, necessitating purification via recrystallization or chromatography .

Stability and Functional Group Reactivity

• The 2,4-difluorobenzyl group enhances metabolic stability but may undergo defluorination under strongly basic or reductive conditions.

• The ester moiety is susceptible to hydrolysis in acidic or alkaline environments, requiring controlled pH during synthesis .

Industrial-Scale Considerations

• Flow Reactors : Tubular flow reactors improve reproducibility for high-temperature steps (e.g., cyclization at 100°C) .

• Workup Protocols : Acid-base extraction with methylene chloride or ethyl acetate efficiently isolates the product while removing polar impurities .

Analytical Data and Validation

• HPLC Purity : ≥99% for final products after recrystallization from IPA/n-heptane .

• NMR Confirmation : Key signals include δ 7.2–7.4 ppm (aromatic protons) and δ 4.3–4.5 ppm (methylene groups) .

Scientific Research Applications

Chemistry

Building Block for Synthesis :
The compound serves as a versatile building block for synthesizing more complex molecules. Its functional groups facilitate various chemical transformations, including substitution and reduction reactions.

Reaction Type	Description
Substitution Reactions	The fluorine and chlorine atoms can be substituted by nucleophiles.
Reduction Reactions	The ester group can be reduced to an alcohol using reducing agents like LiAlH4.
Oxidation Reactions	Can undergo oxidation to form carboxylic acids or other oxidized products.

Biology

Enzyme Interaction Studies :
Due to its functional groups, the compound is investigated for its potential to interact with enzymes, providing insights into enzyme inhibition mechanisms.

Case Study : A study demonstrated that compounds similar to 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate exhibited significant inhibition of specific enzyme targets, highlighting its potential in biochemical research .

Medicine

Pharmaceutical Intermediate :
This compound is explored as a pharmaceutical intermediate or active ingredient in drug development. Its ability to modulate biological pathways makes it a candidate for therapeutic applications.

Case Study : Research on related compounds has shown efficacy in treating inflammatory diseases by inhibiting cytokine release, suggesting a similar potential for this compound .

Industry

Material Development :
In industrial applications, the compound is utilized as a reagent in the development of new materials. Its unique reactivity can lead to innovations in material science.

Mechanism of Action

The mechanism by which 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate exerts its effects involves binding to specific molecular targets. The compound interacts with enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table highlights key structural and functional differences between the target compound and analogs identified in the evidence:

Compound Name (CAS No.)	Substituents on Amide Group	Ester Group Structure	Key Structural Differences	Potential Functional Implications
Target compound	2,4-Difluorobenzyl	3-Fluoro-4-methylbenzoate	—	Enhanced lipophilicity (methyl) and electron-withdrawing effects (fluorine)
2-Oxo-2-[[3-(trifluoromethyl)phenyl]amino]ethyl 4-hydroxybenzoate (386730-86-5)	3-Trifluoromethylphenyl	4-Hydroxybenzoate	- Trifluoromethyl (stronger electron-withdrawing) <br/> - Hydroxyl (polar group)	Increased acidity (hydroxyl) may reduce membrane permeability; trifluoromethyl enhances stability
2-[(4-Fluorobenzyl)amino]-2-oxoethyl [4-(4-methylphenyl)-2-thioxo-1,3-thiazol-3(2H)-yl]acetate (5487-13-8)	4-Fluorobenzyl	Thioxo-thiazolyl acetate	- Thiazole ring with sulfur atoms <br/> - Acetate linker	Thiazole introduces π-stacking potential; sulfur may affect metabolic pathways
[2-[2-(Difluoromethoxy)anilino]-2-oxoethyl] 4-(4-fluorophenyl)-4-oxobutanoate (721898-34-6)	2-Difluoromethoxyphenyl	4-Oxobutanoate with 4-fluorophenyl	- Difluoromethoxy (electron-withdrawing) <br/> - Longer ester chain (butanoate)	Extended chain may alter bioavailability; ketone group adds reactivity

Key Observations:

Amide Group Variations :

• The target compound’s 2,4-difluorobenzyl group balances lipophilicity and electron-withdrawing effects, whereas analogs like 386730-86-5 use a trifluoromethylphenyl group for stronger electronic modulation.
• Compound 5487-13-8 replaces fluorine with a thiazole ring, introducing heterocyclic aromaticity, which could enhance binding to biological targets (e.g., enzymes or receptors).

In contrast, 721898-34-6 employs a 4-oxobutanoate ester with a fluorophenyl group, which may increase solubility but introduce metabolic liabilities due to the ketone moiety.

Synthetic Pathways :

• The target compound’s synthesis likely parallels methods in (amide formation under acidic conditions) and (carbamoyl intermediate coupling) . Analog 5487-13-8 may require additional steps for thiazole ring formation, complicating scalability.

Biological Activity

2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological applications. Its biological activity is primarily attributed to the presence of fluorinated aromatic groups, which enhance its interaction with biological targets such as enzymes and receptors. This article reviews the synthesis, biological activity, mechanisms of action, and potential therapeutic applications of this compound.

Synthesis

The synthesis of 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate typically involves several key steps:

• Formation of the Intermediate : The reaction begins with the acylation of 2,4-difluorobenzylamine with an appropriate acylating agent to form an intermediate.
• Esterification : This intermediate is then reacted with 3-fluoro-4-methylbenzoic acid under controlled conditions to yield the final product.
• Purification : Techniques such as recrystallization or chromatography are employed to purify the compound.

The biological activity of 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate is believed to involve:

• Enzyme Inhibition : The compound can interact with specific enzymes, potentially inhibiting their activity through competitive or non-competitive mechanisms.
• Receptor Modulation : Its structural features allow it to bind to various receptors, modulating their function and influencing cellular pathways.

Antitumor Activity

Research has indicated that compounds similar to 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate exhibit significant antitumor properties. For instance:

• In vitro Assays : Studies have shown that related compounds can inhibit tumor cell proliferation with IC50 values in the low micromolar range against various cancer cell lines .
• In vivo Studies : Animal models have demonstrated that these compounds can reduce tumor growth significantly compared to control groups .

Antibacterial and Antifungal Properties

Some studies have explored the antibacterial and antifungal activities of fluorinated benzoate derivatives:

• Inhibition Zones : Compounds similar in structure have been tested against bacterial strains such as E. coli and Staphylococcus aureus, showing promising inhibition zones .

Case Studies

• Anticancer Activity : A study evaluating a structurally related compound demonstrated a significant reduction in tumor growth in xenograft models, highlighting the potential of fluorinated compounds in cancer therapy .
• Biochemical Probes : Research has indicated that compounds like 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate could serve as biochemical probes for studying enzyme interactions due to their specific binding properties.

Comparative Analysis

Compound Name	Structure Features	Biological Activity	Reference
2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methylbenzoate	Difluorobenzylamine + Fluorinated benzoate	Antitumor, Antibacterial
N-(2-Amino-4-Fluorophenyl)-4-[bis-(2-chloroethyl)-amino]-benzamide	Fluorinated phenyl + Chlorinated amine	HDAC inhibition
Methyl 5-amino-4-fluoro-2-methoxybenzoate	Amino + Methoxy groups	Antitumor activity